Cas no 1803685-30-4 (6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine)

6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, combining difluoromethyl, hydroxy, iodo, and trifluoromethoxy functional groups. This structure imparts distinct reactivity and potential utility in pharmaceutical and agrochemical synthesis, particularly as an intermediate for constructing complex heterocycles. The presence of fluorine and iodine enhances its versatility in cross-coupling reactions, while the hydroxy group offers further derivatization opportunities. Its trifluoromethoxy moiety contributes to increased lipophilicity and metabolic stability, making it valuable in medicinal chemistry applications. The compound’s well-defined reactivity profile supports precise modifications for targeted molecular design.
6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine structure
1803685-30-4 structure
Product Name:6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine
CAS No:1803685-30-4
MF:C7H3F5INO2
MW:355.000711679459
CID:4831342
Update Time:2025-05-24

6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine
    • Inchi: 1S/C7H3F5INO2/c8-5(9)2-1-3(15)4(6(13)14-2)16-7(10,11)12/h1,5H,(H,14,15)
    • InChI Key: RKTKAPVBOWVBDZ-UHFFFAOYSA-N
    • SMILES: IC1=C(C(C=C(C(F)F)N1)=O)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 374
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.3

6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029096510-1g
6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine
1803685-30-4 97%
1g
$1,519.80 2022-04-02

6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine Related Literature

Additional information on 6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine

6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine (CAS No. 1803685-30-4) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This pyridine derivative is characterized by its unique substitution pattern, which includes a difluoromethyl group at position 6, a hydroxyl group at position 4, an iodo group at position 2, and a trifluoromethoxy group at position 3. These substituents contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic methodologies have enabled the efficient construction of this compound, leveraging cutting-edge techniques such as palladium-catalyzed cross-coupling reactions and fluorination strategies. The incorporation of multiple fluorinated groups into the molecule not only enhances its stability but also imparts unique electronic and steric properties, making it a valuable building block in drug discovery and materials development.

One of the most promising applications of 6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine lies in its potential as a precursor for bioactive molecules. Researchers have explored its utility in the synthesis of kinase inhibitors, where the trifluoromethoxy group plays a critical role in modulating enzyme activity. Additionally, the hydroxyl and iodo groups provide sites for further functionalization, enabling the creation of diverse pharmacophores with tailored biological activities.

In the realm of materials science, this compound has shown potential as a component in advanced materials such as organic semiconductors and optoelectronic devices. The electron-withdrawing nature of the trifluoromethoxy and difluoromethyl groups enhances the molecule's ability to participate in π-conjugation systems, which is essential for achieving desirable electronic properties. Recent studies have demonstrated its role in improving charge transport characteristics in organic field-effect transistors (OFETs), highlighting its versatility across multiple disciplines.

The synthesis of 6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the installation of fluorinated substituents via electrophilic substitution reactions and the strategic placement of the iodo group to facilitate subsequent transformations. The use of modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the compound's structure and purity.

From an environmental perspective, understanding the behavior of 6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine in various ecosystems is crucial for assessing its potential impact on human health and the environment. Recent toxicological studies have focused on evaluating its acute and chronic toxicity profiles, with particular emphasis on its ability to bioaccumulate or persist in natural systems. These studies are essential for guiding safe handling practices and regulatory frameworks surrounding this compound.

In conclusion, 6-(Difluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine represents a remarkable example of how modern synthetic chemistry can yield molecules with exceptional functional diversity. Its unique combination of substituents positions it as a valuable tool in drug discovery, materials science, and beyond. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to make significant contributions to various scientific domains.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd